Cas no 1257527-53-9 (1-Methyl-1H-indazole-4-boronic Acid Hydrochloride Salt)

1-Methyl-1H-indazole-4-boronic Acid Hydrochloride Salt is a boronic acid derivative widely utilized in Suzuki-Miyaura cross-coupling reactions, a key methodology in pharmaceutical and material science research. The compound features a stable boronic acid group, enabling efficient formation of carbon-carbon bonds with aryl or vinyl halides. Its hydrochloride salt form enhances solubility and handling stability, making it suitable for diverse synthetic applications. The indazole core provides a versatile scaffold for constructing biologically active molecules, particularly in drug discovery. This reagent is characterized by high purity and consistent reactivity, ensuring reliable performance in complex organic transformations. Proper storage under inert conditions is recommended to maintain its stability.
1-Methyl-1H-indazole-4-boronic Acid Hydrochloride Salt structure
1257527-53-9 structure
Product Name:1-Methyl-1H-indazole-4-boronic Acid Hydrochloride Salt
CAS No:1257527-53-9
MF:C8H10BClN2O2
MW:212.441200733185
MDL:MFCD13176537
CID:1039235
PubChem ID:329764020
Update Time:2025-10-11

1-Methyl-1H-indazole-4-boronic Acid Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

    • (1-Methyl-1H-indazol-4-yl)boronic acid hydrochloride
    • 1-Methyl-1H-indazole-4-boronic acid hydrochloride
    • 1-Methyl-1h-indazole-4-boronic acid, HCl salt
    • AKOS015893463
    • 1-METHYLINDAZOL-4-YLBORONIC ACID HYDROCHLORIDE
    • Boronic acid, B-(1-methyl-1H-indazol-4-yl)-, hydrochloride (1:1)
    • (1-Methyl-1H-indazol-4-yl)boronic acid--hydrogen chloride (1/1)
    • (1-methylindazol-4-yl)boronic acid;hydrochloride
    • CS-0176081
    • 1-Methyl-1h-indazole-4-boronic acid, hydrochloride
    • 1-METHYL-1H-INDAZOLE-4-BORONIC ACID, HYDROCHLORIDE SALT
    • MFCD13176537
    • DTXSID40674183
    • DA-29240
    • F77300
    • BS-19945
    • 1257527-53-9
    • A889955
    • (1-Methyl-1H-indazol-4-yl)boronicacidhydrochloride
    • 1-Methyl-1H-indazole-4-boronic Acid Hydrochloride Salt
    • MDL： MFCD13176537
    • Inchi： 1S/C8H9BN2O2.ClH/c1-11-8-4-2-3-7(9(12)13)6(8)5-10-11;/h2-5,12-13H,1H3;1H
    • InChI Key： KHFSEMAIXIWYGM-UHFFFAOYSA-N
    • SMILES： Cl.OB(C1=CC=CC2=C1C=NN2C)O

Computed Properties

  • Exact Mass: 212.05200
  • Monoisotopic Mass: 212.0523854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.3Ų

Experimental Properties

  • Melting Point: 118-123 °C
  • PSA: 58.28000
  • LogP: 0.05510

1-Methyl-1H-indazole-4-boronic Acid Hydrochloride Salt Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • Storage Condition：2-8°C

1-Methyl-1H-indazole-4-boronic Acid Hydrochloride Salt Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-1H-indazole-4-boronic Acid Hydrochloride Salt Pricemore >>

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